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Fluphenazine Decanoate Injection Protocol

The table below summarizes the core dosing and administration parameters for fluphenazine decanoate

injection [1] [2].

Parameter Specification

Indication Schizophrenia [1]

Recommended
Loading Dose

12.5 - 25 mg IM, administered weekly for 3 weeks [1].

Maintenance Dose &
Interval

12.5 - 75 mg IM every 2 weeks (most common); intervals can be extended
up to every 4-6 weeks for stable patients [1] [2].

Maximum Dose 100 mg per injection [2].

Therapeutic Drug
Monitoring

Trough plasma level target: 1 - 4 ng/mL [1].

Oral Overlap Not recommended when using a loading dose regimen. Without loading

doses, an oral overlap may be needed for 4-6 weeks [1].

Injection Site Deep intramuscular (gluteal or deltoid) or subcutaneous [1] [2].
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Parameter Specification

Storage Store at room temperature [1].

Detailed Experimental & Administration Methodology

Dose Initiation and Conversion

Patient Suitability: Prior to initiating the LAI, establish tolerability with a short-acting formulation (oral

or immediate-release IM) in fluphenazine-naïve patients [1].
Dose Conversion: The following table provides a guide for converting from oral fluphenazine to the

decanoate formulation [1]:

Oral Fluphenazine Daily Dose Fluphenazine Decanoate IM Dose

10 - 20 mg 25 mg every 2 weeks

Administration Procedure

This oil-based formulation requires specific handling and injection techniques to ensure proper delivery and

patient comfort [1]:

Preparation: Use dry needles and syringes. Draw up the medication from the vial using a larger-
gauge needle (e.g., 18-gauge), then switch to a new, smaller-gauge needle (e.g., 21-gauge) for

administration.
Injection Technique:

Site Selection: For deep IM injection, use the gluteal muscle with a 2-inch needle or the deltoid
muscle with a 1-inch needle. Alternate sites with each injection [1].

Z-Track Method: Employ this technique during IM injection to minimize leakage of the
medication into subcutaneous tissues [1].

Injection Volume: Do not administer more than 3 mL in a single injection site [1].

The workflow for initiating treatment and managing ongoing therapy can be visualized as follows:
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Therapeutic Drug Monitoring (TDM) & Clinical Assessments

Plasma Level Monitoring: Guide dosing adjustments by aiming for a trough fluphenazine plasma
concentration between 1 and 4 ng/mL [1]. Collect blood samples immediately before the next
scheduled dose.

Clinical & Laboratory Monitoring:
Extrapyramidal Symptoms (EPS): Monitor for acute dystonia, parkinsonism, akathisia, and

tardive dyskinesia [3] [4].
Metabolic & Hematologic: Periodically monitor blood glucose, lipid profiles, and complete

blood count (CBC), especially during the initial phase of treatment [2].
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Other Systems: Conduct periodic liver function tests and eye examinations for patients on

long-term, high-dose therapy [2].

Critical Safety & Preclinical Notes

Serious Adverse Reactions

Researchers and clinicians should be vigilant for these potential serious side effects [3] [4] [5]:

Increased Mortality in Elderly Dementia Patients: This drug is not approved for dementia-related

psychosis [4] [2].
Tardive Dyskinesia (TD): May be irreversible; risk increases with duration of treatment and total

cumulative dose.
Neuroleptic Malignant Syndrome (NMS): A potentially fatal condition characterized by

hyperthermia, muscle rigidity, autonomic instability, and altered mental status.
Metabolic Changes: May include hyperglycemia, dyslipidemia, and weight gain.

Cytopenias: Including leukopenia, neutropenia, and agranulocytosis.

Pharmacokinetic & Metabolic Considerations

Metabolism: Primarily metabolized by the cytochrome P450 enzyme CYP2D6. Dose reduction may
be necessary in patients who are poor metabolizers or when co-administered with CYP2D6 inhibitors

[1].
Excipient Warning: The formulation contains sesame oil; check for sesame allergies prior to

administration [1].

Management of Protocol Deviations

Missed Doses:
For 2-3 week schedules: If 4-6 weeks since last dose, administer maintenance dose. If >6

weeks, restart loading schedule [1].
For 4-week schedules: If a patient has received at least 2 previous injections, the next dose can

be given up to 8 weeks after the last injection [1].
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I hope these detailed application notes provide a robust framework for your work. Should you require further

clarification on specific experimental parameters, feel free to ask.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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